tert-Butyl (2S)-2-Butyl-4-oxopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-butyl-4-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-5-6-7-10-8-11(15)9-14(10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key: RZUVQBCRNRHRSJ-JTQLQIEISA-N
• Canonical SMILES: CCCCC1CC(=O)CN1C(=O)OC(C)(C)C
• Isomeric SMILES: CCCC[C@H]1CC(=O)CN1C(=O)OC(C)(C)C
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

Tert-butyl compounds are a class of organic compounds that contain a tert-butyl group, which is a branched alkyl group with a central carbon atom bonded to three other carbon atoms. Pyrrolidines are a class of organic compounds that contain a five-membered ring with one nitrogen atom. The compound you mentioned seems to be a combination of these two groups, indicating it might be used in organic synthesis or medicinal chemistry.

Chemical Reactions Analysis

Tert-butyl compounds are known to undergo a variety of chemical reactions, including solvolysis, a reaction where a solute is broken down into other substances by a solvent. Pyrrolidines can participate in various reactions due to the presence of the nitrogen atom in the ring.

Physical And Chemical Properties Analysis

Physical and chemical properties such as boiling point, melting point, solubility, and reactivity can be determined through experimental methods. Tert-butyl compounds are generally nonpolar and have low boiling points.

Scientific Research Applications

Environmental Occurrence and Fate

Research has investigated the environmental occurrence, fate, and human exposure of synthetic phenolic antioxidants (SPAs), which include compounds similar to tert-Butyl (2S)-2-Butyl-4-oxopyrrolidine-1-carboxylate. These studies highlight the detection of SPAs in various environmental matrices and suggest potential health risks associated with exposure. Future research directions include investigating novel SPAs with low toxicity and environmental impact (Liu & Mabury, 2020).

Synthetic Routes and Industrial Applications

The compound has been examined in the context of synthetic routes for pharmaceuticals, showcasing its relevance in developing efficient and economically viable manufacturing processes. An example includes the synthesis of vandetanib, where tert-Butyl (2S)-2-Butyl-4-oxopyrrolidine-1-carboxylate-related compounds played a crucial role (Mi, 2015).

Biodegradation and Environmental Remediation

Studies on the biodegradation of ether compounds like methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE) shed light on the microbial degradation pathways and the fate of these substances in soil and groundwater. These findings have implications for environmental remediation strategies and understanding the environmental impact of tert-butyl-based compounds (Thornton et al., 2020).

Natural Neo Acids, Alkanes, and Their Derivatives

Research has also explored naturally occurring and synthesized neo fatty acids, neo alkanes, and their derivatives, which exhibit various biological activities. This includes antioxidants and antimicrobial agents, demonstrating the chemical's potential for applications in the cosmetic, agronomic, and pharmaceutical industries (Dembitsky, 2006).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a drug, the mechanism of action would involve its interaction with biological targets.

Safety and Hazards

Safety and hazards associated with a compound depend on its physical and chemical properties. Tert-butyl compounds can be flammable and should be handled with care.